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Compound of Interest

Compound Name: Pimonidazole Hydrochloride

Cat. No.: B1677890

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of pimonidazole hydrochloride, a key tool
in the study of cellular hypoxia. This document outlines its chemical properties, mechanism of
action, and detailed experimental protocols for its application in various research contexts.

Core Properties of Pimonidazole and its
Hydrochloride Salt

Pimonidazole and its hydrochloride salt are fundamental tools for identifying and quantifying
hypoxic cells in tissues. Their physicochemical properties are summarized below.
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Pimonidazole . .
Property . Pimonidazole (Free Base)
Hydrochloride

Molecular Formula C11H19CIN4O3 C11H18N4O3
Molecular Weight 290.75 g/mol [1][2][3] 254.3 g/mol [4][5]
CAS Number 70132-50-2[6] Not Applicable
Appearance Solid[4]

Water Solubility 116 mg/mL (400 mM)[4][5]

UV Absorbance Maximum 324 nm in 0.9% saline[4][5]

pKa - 8.7[41[5]

Octanol-Water Partition
- 8.5[4][5]
Coefficient

Mechanism of Action: Reductive Activation in
Hypoxic Environments

Pimonidazole hydrochloride is a 2-nitroimidazole compound that serves as an exogenous
marker for hypoxia.[6] Its mechanism of action is predicated on the unique metabolic
environment of hypoxic cells, specifically those with an oxygen partial pressure (pOz) below 10
mmHg.

Under these low-oxygen conditions, the nitro group of pimonidazole is reduced by cellular
nitroreductases. This reduction process generates reactive intermediates that covalently bind to
thiol-containing proteins, peptides, and amino acids within the cell.[4][7][8][9] These stable
adducts accumulate in hypoxic cells and can be detected using specific monoclonal antibodies,
allowing for the visualization and quantification of hypoxic regions in tissues.[4][7] The amount
of pimonidazole detected is directly proportional to the level of hypoxia within the tissue.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Pimonidazole Hydrochloride: A Technical Guide for
Hypoxia Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1677890#molecular-weight-and-formula-of-
pimonidazole-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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